Cas no 25231-47-4 (Phenol,bis(1,1-dimethylpropyl)- (9CI))

Phenol,bis(1,1-dimethylpropyl)- (9CI) structure
25231-47-4 structure
Product Name:Phenol,bis(1,1-dimethylpropyl)- (9CI)
CAS No:25231-47-4
MF:C16H26O
MW:234.377045154572
CID:281030
PubChem ID:11817188
Update Time:2025-04-19

Phenol,bis(1,1-dimethylpropyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phenol,bis(1,1-dimethylpropyl)- (9CI)
    • 2,3-bis(2-methylbutan-2-yl)phenol
    • 2,3-bis(1,1-dimethylpropyl)phenol
    • Di-tert-pentylphenol
    • di-t-amylphenol
    • EINECS 246-742-0
    • DTXSID70948081
    • NS00050041
    • SCHEMBL1159985
    • 25231-47-4
    • Inchi: 1S/C16H26O/c1-7-15(3,4)12-10-9-11-13(17)14(12)16(5,6)8-2/h9-11,17H,7-8H2,1-6H3
    • InChI Key: BRIRGRNYHFFFHD-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1C(C)(C)CC)C(C)(C)CC

Computed Properties

  • Exact Mass: 234.19848
  • Monoisotopic Mass: 234.198365449g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.921
  • Boiling Point: 315.3°Cat760mmHg
  • Flash Point: 147.1°C
  • Refractive Index: 1.495
  • PSA: 20.23
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